Cas no 2137656-25-6 (Oxazole, 5-(bromomethyl)-2-(1,2-dimethylpropyl)-)

• Product Name: Oxazole, 5-(bromomethyl)-2-(1,2-dimethylpropyl)-
• CAS No: 2137656-25-6
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 5263665
• Update Time: 2025-06-11

Oxazole, 5-(bromomethyl)-2-(1,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-(bromomethyl)-2-(1,2-dimethylpropyl)-

• Inchi： 1S/C9H14BrNO/c1-6(2)7(3)9-11-5-8(4-10)12-9/h5-7H,4H2,1-3H3
• InChI Key： PBZMGNUEARMESZ-UHFFFAOYSA-N
• SMILES： O1C(CBr)=CN=C1C(C)C(C)C

Additional information on Oxazole, 5-(bromomethyl)-2-(1,2-dimethylpropyl)-

Comprehensive Overview of Oxazole, 5-(bromomethyl)-2-(1,2-dimethylpropyl)- (CAS No. 2137656-25-6)

The compound Oxazole, 5-(bromomethyl)-2-(1,2-dimethylpropyl)- (CAS No. 2137656-25-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a bromomethyl group and a 1,2-dimethylpropyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel heterocyclic compounds with enhanced bioactivity.

In recent years, the demand for functionalized oxazole derivatives has surged, driven by their versatility in medicinal chemistry. The presence of the bromomethyl moiety in CAS No. 2137656-25-6 allows for further derivatization, enabling the creation of targeted molecules for kinase inhibitors and antimicrobial agents. This aligns with current trends in precision medicine, where tailored compounds are essential for addressing complex diseases.

From an industrial perspective, Oxazole, 5-(bromomethyl)-2-(1,2-dimethylpropyl)- is synthesized through advanced cross-coupling reactions, a topic frequently searched by chemists on platforms like Google Scholar and Reaxys. Its stability under various conditions makes it suitable for scalable production, a critical factor for manufacturers optimizing green chemistry processes. Environmental concerns have also led to inquiries about sustainable synthesis routes for such intermediates, reflecting broader industry shifts toward eco-friendly practices.

The compound’s role in catalysis and material science is another area of interest. For instance, its incorporation into metal-organic frameworks (MOFs) has been explored for gas storage applications, a hot topic in energy research. Users often search for "oxazole-based MOFs" or "bromomethyl functionalization," highlighting the intersection of organic chemistry and advanced materials.

Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are pivotal for characterizing CAS No. 2137656-25-6, as evidenced by frequent queries in academic forums. Researchers emphasize the need for precise structural elucidation to ensure reproducibility—a recurring theme in peer-reviewed journals. This underscores the compound’s importance in methodological studies.

In summary, Oxazole, 5-(bromomethyl)-2-(1,2-dimethylpropyl)- represents a nexus of innovation across multiple disciplines. Its adaptability in drug design, catalysis, and material engineering positions it as a key player in contemporary chemistry. As search trends indicate growing curiosity about heterocyclic building blocks, this compound is poised to remain at the forefront of scientific exploration.